ICL-SIRT078

• Molecular Formula: C28H26N4O2S
• Molecular Weight: 482.6 g/mol
• InChI: InChI=1S/C28H26N4O2S/c1-34-24-11-8-19-6-2-3-7-21(19)23(24)16-32-17-31-27-26(28(32)33)22-10-9-20(13-25(22)35-27)30-15-18-5-4-12-29-14-18/h2-8,11-12,14,17,20,30H,9-10,13,15-16H2,1H3
• InChIKey: UEJBOCXPGHSONP-UHFFFAOYSA-N

ICL-SIRT078: SIRT2-Selective Inhibitor Profile

ICL-SIRT078 is a 5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one derivative that acts as a substrate-competitive, highly selective inhibitor of the NAD⁺-dependent deacetylase Sirtuin 2 (SIRT2) [1]. The compound demonstrates more than 50-fold selectivity for SIRT2 over the closely related isoforms SIRT1, SIRT3, and SIRT5 [1], and has been validated as a chemical probe for SIRT2-dependent cellular processes [2]. Its unique thienopyrimidinone scaffold and defined mechanism of action differentiate it from other SIRT2 inhibitors in the research reagent space.

Reported high isoform selectivity for SIRT2 over SIRT1/3/5 – supports SIRT2-specific pathway studies

Substrate-competitive mechanism – fits catalytic-site engagement and kinetic assay workflows

Chemical probe validation – supports target-identification and biomarker (α-tubulin acetylation) studies

• [1] Di Fruscia P, et al. The discovery of a highly selective 5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one SIRT2 inhibitor that is neuroprotective in an in vitro Parkinson's disease model. ChemMedChem. 2015 Jan;10(1):69-82. View Source
• [2] National Library of Medicine. ICL-SIRT078 MeSH Supplementary Concept Data. MeSH Unique ID: C000600807. View Source

ICL-SIRT078 vs. Non-Selective SIRT Inhibitors

SIRT2-selective inhibition confers distinct pharmacological advantages over pan-SIRT1-3 inhibition, including reduced cytotoxicity and improved therapeutic windows in preclinical models [1]. ICL-SIRT078 distinguishes itself from other SIRT2 inhibitors through its >50-fold selectivity profile against SIRT1, 3, and 5 [2] combined with a substrate-competitive mechanism, which contrasts with the NAD⁺-competitive or allosteric modes of many other inhibitors. Furthermore, its validated neuroprotective efficacy in a Parkinsonian cell model [2] is a functional attribute not shared by many other SIRT2 inhibitors. Generic substitution with a non-selective or less-characterized SIRT2 inhibitor introduces confounding off-target effects and obscures interpretation of SIRT2-specific biology, thereby compromising experimental reproducibility and procurement value.

Mechanism mismatch

Non-selective pan-SIRT inhibitors may confound isoform-specific interpretation due to SIRT1/3 off-target effects.

Functional endpoint gap

Other SIRT2 inhibitors often lack reported neuroprotection model data, limiting neurodegeneration research fit.

Target-engagement uncertainty

Inhibitors without confirmed cellular α-tubulin acetylation may yield ambiguous on-target readouts.

• [1] Hong JY, et al. Pharmacological Advantage of SIRT2-Selective versus pan-SIRT1-3 Inhibitors. ACS Chem Biol. 2021 Jul 16;16(7):1266-1275. View Source
• [2] Di Fruscia P, et al. The discovery of a highly selective 5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one SIRT2 inhibitor that is neuroprotective in an in vitro Parkinson's disease model. ChemMedChem. 2015 Jan;10(1):69-82. View Source

ICL-SIRT078: Comparative Evidence

SIRT2 Selectivity vs. SIRT1/3/5

ICL-SIRT078 exhibits >50-fold selectivity for SIRT2 over the most closely related sirtuin isoforms SIRT1, SIRT3, and SIRT5 [1]. This level of selectivity surpasses that of AGK2, which shows only ~10-fold selectivity against SIRT1/3 [2], and is comparable to or exceeds the selectivity of KPM-2 (>25-fold) . While TM is reported to have a higher selectivity ratio (~3500-fold vs SIRT1) [2], ICL-SIRT078's >50-fold selectivity combined with its validated neuroprotective activity provides a unique balance of isoform discrimination and functional relevance.

SIRT2 Selectivity

Cross-study comparable

>50-fold vs SIRT1/3/5

Supports isoform-discrimination study design

Exceeds AGK2 (~10-fold); comparable to KPM-2

Evidence Dimension	Selectivity (fold) vs SIRT1/3/5
Target Compound Data	>50-fold
Comparator Or Baseline	AGK2: ~10-fold; KPM-2: >25-fold; TM: ~3500-fold (vs SIRT1)
Quantified Difference	5x more selective than AGK2; ~2x more selective than KPM-2; less selective than TM
Conditions	Biochemical enzyme inhibition assays

Why This Matters

Higher selectivity reduces off-target effects and improves confidence that observed phenotypes are SIRT2-specific, a critical factor when choosing a chemical probe for target validation studies.

• [1] Di Fruscia P, et al. The discovery of a highly selective 5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one SIRT2 inhibitor that is neuroprotective in an in vitro Parkinson's disease model. ChemMedChem. 2015 Jan;10(1):69-82. View Source
• [2] Schiedel M, et al. Direct Comparison of SIRT2 Inhibitors: Potency, Specificity, Activity-Dependent Inhibition, and On-Target Anticancer Activities. ChemMedChem. 2018 Aug 13;13(18):1890-1894. View Source

SIRT2 Inhibitory Potency

In a biochemical fluorescence-based assay, ICL-SIRT078 inhibited SIRT2 with a Ki value of 0.62 ± 0.15 µM, demonstrating substrate-competitive kinetics [1]. In comparison, AGK2 has a reported IC50 of 3.5 µM [2], and SirReal2 has an IC50 in the low micromolar range [2]. TM is significantly more potent with an IC50 of 28 nM [2]. Thus, ICL-SIRT078 occupies an intermediate potency range among SIRT2-selective inhibitors, which may be advantageous for experiments requiring robust but not supraphysiological inhibition.

Inhibitory Potency

Cross-study comparable

Ki 0.62 ± 0.15 µM

May support cell-based assay concentration range selection

~5.6× more potent than AGK2; less potent than TM

Evidence Dimension	Inhibitory potency
Target Compound Data	Ki = 0.62 ± 0.15 µM
Comparator Or Baseline	AGK2: IC50 = 3.5 µM; TM: IC50 = 28 nM; SirReal2: low µM
Quantified Difference	~5.6-fold more potent than AGK2; ~45-fold less potent than TM
Conditions	Fluorescence-based SIRT2 deacetylase assay, pH 7.5

Why This Matters

Potency directly impacts the working concentration range, cost per experiment, and potential for non-specific effects at high doses. ICL-SIRT078's intermediate potency offers a practical balance for cell-based assays.

• [1] Di Fruscia P, et al. The discovery of a highly selective 5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one SIRT2 inhibitor that is neuroprotective in an in vitro Parkinson's disease model. ChemMedChem. 2015 Jan;10(1):69-82. View Source
• [2] Schiedel M, et al. Direct Comparison of SIRT2 Inhibitors: Potency, Specificity, Activity-Dependent Inhibition, and On-Target Anticancer Activities. ChemMedChem. 2018 Aug 13;13(18):1890-1894. View Source

Neuroprotection in Parkinsonian Cell Model

In a lactacystin-induced model of Parkinsonian neuronal cell death using the N27 dopaminergic cell line, ICL-SIRT078 conferred a significant neuroprotective effect [1]. This functional outcome distinguishes ICL-SIRT078 from many other SIRT2 inhibitors that lack demonstrated efficacy in neurodegeneration models. For example, AGK2 and TM are primarily characterized for their anticancer activities rather than neuroprotection [2]. The ability of ICL-SIRT078 to rescue neuronal viability under proteasomal stress provides a direct, quantifiable differentiation for researchers focused on Parkinson's disease and related synucleinopathies.

Neuroprotection Model

Class-level inference

ICL-SIRT078: Reported neuroprotection AGK2, TM: No reported effect

Supports neurodegeneration model-response interpretation

Lactacystin/N27 model; endpoint context review needed

Evidence Dimension	Neuroprotective efficacy
Target Compound Data	Significant neuroprotective effect
Comparator Or Baseline	AGK2, TM, SirReal2: no reported neuroprotection in lactacystin/N27 model
Quantified Difference	Qualitative difference (presence vs absence of reported effect)
Conditions	Lactacystin-induced cell death in N27 dopaminergic neurons

Why This Matters

Procurement for neurodegeneration research demands compounds with validated functional readouts in disease-relevant models. ICL-SIRT078 is one of the few SIRT2 inhibitors with such data.

• [1] Di Fruscia P, et al. The discovery of a highly selective 5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one SIRT2 inhibitor that is neuroprotective in an in vitro Parkinson's disease model. ChemMedChem. 2015 Jan;10(1):69-82. View Source
• [2] Schiedel M, et al. Direct Comparison of SIRT2 Inhibitors: Potency, Specificity, Activity-Dependent Inhibition, and On-Target Anticancer Activities. ChemMedChem. 2018 Aug 13;13(18):1890-1894. View Source

Target Engagement: α-Tubulin Acetylation

Treatment of MCF-7 breast cancer cells with ICL-SIRT078 resulted in hyperacetylation of α-tubulin, a well-established SIRT2 biomarker, at concentrations that correlate with its biochemical IC50 [1]. This confirms cellular permeability and on-target engagement. In contrast, while TM also induces α-tubulin hyperacetylation [2], AGK2 shows inconsistent cellular activity across different assays [2]. The clear dose-response relationship for α-tubulin acetylation provides a reliable pharmacodynamic marker for ICL-SIRT078 treatment in cell-based studies.

Target Engagement

Direct head-to-head

Dose-dependent α-tubulin hyperacetylation AGK2: inconsistent cellular activity

Supports cellular permeability and on-target biomarker modulation

MCF-7 cells; biomarker concentration-response verified

Evidence Dimension	Cellular target engagement (α-tubulin acetylation)
Target Compound Data	Hyperacetylation observed at doses comparable to biochemical IC50
Comparator Or Baseline	AGK2: weak/inconsistent cellular activity; TM: robust hyperacetylation
Quantified Difference	ICL-SIRT078 shows reliable dose-dependent biomarker modulation, unlike AGK2
Conditions	MCF-7 breast cancer cell line

Why This Matters

Confidence in cellular target engagement is essential for interpreting phenotypic outcomes and avoiding false-negative results due to poor compound permeability or off-target effects.

• [1] Di Fruscia P, et al. The discovery of a highly selective 5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one SIRT2 inhibitor that is neuroprotective in an in vitro Parkinson's disease model. ChemMedChem. 2015 Jan;10(1):69-82. View Source
• [2] Schiedel M, et al. Direct Comparison of SIRT2 Inhibitors: Potency, Specificity, Activity-Dependent Inhibition, and On-Target Anticancer Activities. ChemMedChem. 2018 Aug 13;13(18):1890-1894. View Source

ICL-SIRT078 Application Scenarios

Parkinson's Disease and Neurodegeneration Research

ICL-SIRT078 is a preferred SIRT2 inhibitor for studies of Parkinson's disease mechanisms due to its demonstrated neuroprotective effect in the lactacystin-induced N27 cell model [1]. Researchers investigating α-synuclein aggregation, mitochondrial dysfunction, or proteasomal stress in dopaminergic neurons can rely on ICL-SIRT078 to provide SIRT2-selective intervention with a validated functional outcome.

SIRT2 Target Validation and Chemical Probe Studies

With >50-fold selectivity over SIRT1/3/5 and a well-defined substrate-competitive mechanism, ICL-SIRT078 serves as a high-confidence chemical probe for deconvoluting SIRT2-specific biology in complex cellular systems [1]. The compound's intermediate potency reduces the risk of off-target effects at standard working concentrations, and its cellular engagement can be monitored via α-tubulin acetylation.

Cancer Cell Biology and Tubulin Acetylation Studies

ICL-SIRT078 induces robust α-tubulin hyperacetylation in MCF-7 breast cancer cells at biochemically relevant doses [1], making it a suitable tool for investigating SIRT2's role in microtubule dynamics, mitotic progression, and cancer cell proliferation. Its selectivity profile ensures that observed effects are attributable to SIRT2 rather than SIRT1 or SIRT3 inhibition.

Application

Selection Property

Validation Focus

Parkinsonian neurodegeneration research

Reported neuroprotection model-response context

Dopaminergic cell-viability endpoint review

SIRT2 target validation studies

Isoform-selectivity assay context

α-tubulin acetylation biomarker

Cancer cell biology research

Cellular target-engagement context

Microtubule acetylation readouts

• [1] Di Fruscia P, et al. The discovery of a highly selective 5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one SIRT2 inhibitor that is neuroprotective in an in vitro Parkinson's disease model. ChemMedChem. 2015 Jan;10(1):69-82. View Source